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Compound of Interest

Compound Name: m-PEG4-t-butyl ester

Cat. No.: B609267 Get Quote

Essential Safety and Handling Guide for m-
PEG4-t-butyl ester
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling m-PEG4-t-butyl ester. It outlines personal protective

equipment (PPE), handling procedures, and disposal plans to ensure a safe laboratory

environment.

Chemical and Physical Properties

A summary of the known physical and chemical properties of m-PEG4-t-butyl ester and

related compounds is presented below. This data is essential for understanding the

substance's behavior and potential hazards.

Property Value Source

Molecular Formula C14H28O6 Guidechem[1]

Molecular Weight 292.372 g/mol Guidechem[1]

Physical Form Colorless oil Conju-Probe[2][3]

Solubility Water, DMSO, DCM, DMF BroadPharm[4]

Storage Temperature -20°C BroadPharm[4]
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for m-PEG4-t-butyl ester is not readily available,

data from similar PEGylated compounds suggest that it should be handled with care. The

primary risks include skin and eye irritation. Therefore, appropriate personal protective

equipment is mandatory.

Recommended Personal Protective Equipment (PPE)

PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times to

protect against splashes.[5][6]

[7]

Hand Protection Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.[6][8]

Body Protection Laboratory Coat

A standard lab coat is required

to protect against skin contact.

[5][6]

Respiratory Protection Not generally required

Use in a well-ventilated area. A

respirator may be necessary if

aerosols are generated.[8]

Standard Operating Procedures for Handling
Adherence to the following procedural steps is critical for the safe handling of m-PEG4-t-butyl
ester.

Experimental Workflow
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Preparation

Handling

Cleanup and Disposal

Don appropriate PPE

Set up in a well-ventilated fume hood

Aliquot the required amount of m-PEG4-t-butyl ester

Perform the reaction under inert atmosphere if necessary

Decontaminate work surfaces

Dispose of waste in designated chemical waste containers

Remove PPE in the correct order

Click to download full resolution via product page

Figure 1. A workflow diagram for the safe handling of m-PEG4-t-butyl ester.

Step-by-Step Handling Protocol:
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Preparation: Before handling the compound, ensure you are wearing the appropriate PPE as

detailed in the table above.[5][6] Set up your workspace in a chemical fume hood to ensure

adequate ventilation.

Handling:

Carefully measure and transfer the required amount of m-PEG4-t-butyl ester.

Avoid direct contact with skin and eyes. In case of contact, rinse the affected area

immediately with copious amounts of water.

Keep the container tightly closed when not in use.

Storage: Store m-PEG4-t-butyl ester at -20°C in a tightly sealed container.[4]

Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. Ensure the area is well-

ventilated during cleanup.

Disposal Plan
All waste containing m-PEG4-t-butyl ester must be treated as chemical waste.

Waste Disposal Protocol

Waste Type Disposal Container Procedure

Contaminated Solids
Labeled, sealed chemical

waste container

Includes used gloves,

absorbent materials, and

empty containers.

Liquid Waste
Labeled, sealed chemical

waste container

All solutions containing m-

PEG4-t-butyl ester.

Dispose of all chemical waste through your institution's environmental health and safety office.

Do not pour chemical waste down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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